![molecular formula C8H17NO B182775 4-(2-Aminoethyl)cyclohexan-1-ol CAS No. 148356-06-3](/img/structure/B182775.png)
4-(2-Aminoethyl)cyclohexan-1-ol
Overview
Description
4-(2-Aminoethyl)cyclohexan-1-ol is a chemical compound with the molecular formula C8H17NO and a molecular weight of 143.23 g/mol . It is a cis- and trans- mixture . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: NCCC1CCC(O)CC1 . The InChI key for this compound is FNHBFOVJIPXNFL-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a yellow liquid . It has a boiling point of 256°C . The compound has a molecular weight of 143.23 g/mol .Relevant Papers I found a paper titled "Structural and vibrational study of a neurotransmitter molecule: Dopamine [4- (2-aminoethyl) benzene-1,2-diol]" . Although this paper does not directly discuss this compound, it may provide useful insights given the structural similarities between dopamine and this compound.
Scientific Research Applications
Cyclohexane Oxidation and Derivatives
Cyclohexane and its derivatives are foundational in various chemical processes, including the production of nylon through intermediates like cyclohexanol and cyclohexanone. Controlled oxidation of cyclohexene, closely related to cyclohexane, can lead to multiple valuable chemical intermediates. This underscores the importance of cyclohexane derivatives in the chemical industry for producing a diverse range of products, highlighting potential areas of application for 4-(2-Aminoethyl)cyclohexan-1-ol in synthesis and manufacturing processes Hongen Cao et al., 2018.
Novel Synthetic Opioids
Research into novel synthetic opioids, including 4-aminocyclohexanols, explores their pharmacological properties for potential medical applications. These studies highlight the continuous search for new analgesic compounds with improved efficacy and safety profiles. The mention of 4-aminocyclohexanols suggests a potential interest in derivatives like this compound for pharmacological research and development K. Sharma et al., 2018.
Inclusion Complexes and Drug Delivery Systems
Cyclodextrins, known for forming inclusion complexes with various molecules, have been studied for drug delivery applications. These complexes can improve the solubility, stability, and bioavailability of pharmaceutical compounds. Research in this area indicates potential applications for this compound in forming complexes to enhance drug delivery characteristics Dariusz Boczar & K. Michalska, 2022.
Antimicrobial Potential of Chitosan
Chitosan's antimicrobial potential is well-documented, and its ability to form biocompatible and biodegradable materials suggests its use in medical and food industries. The chemical versatility of chitosan demonstrates the broader potential of chemical compounds, including cyclohexane derivatives, in creating antimicrobial agents D. Raafat & H. Sahl, 2009.
properties
IUPAC Name |
4-(2-aminoethyl)cyclohexan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c9-6-5-7-1-3-8(10)4-2-7/h7-8,10H,1-6,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNHBFOVJIPXNFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CCN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00590916 | |
Record name | 4-(2-Aminoethyl)cyclohexan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00590916 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
148356-06-3 | |
Record name | 4-(2-Aminoethyl)cyclohexan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00590916 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-Aminoethyl)cyclohexanol (cis- and trans- mixture) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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